Cas no 1421526-07-9 (1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine)

• Product Name: 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• CAS No: 1421526-07-9
• MF: C₂₀H₂₂FNO₂S
• MW: 359.457587718964
• CID: 5364779
• Update Time: 2025-10-20

1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]methanone
• Methanone, (2-fluorophenyl)[4-[[(4-methoxyphenyl)thio]methyl]-1-piperidinyl]-
• 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

• Inchi： 1S/C20H22FNO2S/c1-24-16-6-8-17(9-7-16)25-14-15-10-12-22(13-11-15)20(23)18-4-2-3-5-19(18)21/h2-9,15H,10-14H2,1H3
• InChI Key： JGPHJWYWMHFUGY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(N1CCC(CSC2=CC=C(OC)C=C2)CC1)=O

Additional information on 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

1-(2-Fluorobenzoyl)-4-{[(4-Methoxyphenyl)sulfanyl]methyl}piperidine: A Novel Compound for Targeted Therapeutic Applications

1-(2-Fluorobenzoyl)-4-{[(4-Methoxyphenyl)sulfanyl]methyl}piperidine is a structurally unique compound with a molecular formula of C₂₁H₂₅NO₃S and a molecular weight of 383.48 g/mol. This compound is characterized by its complex aromatic framework, which includes a 2-fluorobenzoyl group and a 4-methoxyphenyl sulfanyl moiety. The CAS number 1421526-07-9 is a critical identifier for this compound, ensuring precise documentation in scientific databases and regulatory filings. The molecular structure of this compound is designed to optimize interactions with specific biological targets, making it a promising candidate for pharmaceutical development.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) analysis in the design of novel therapeutics. The 2-fluorobenzoyl group in this compound is strategically positioned to enhance metabolic stability and improve binding affinity to target proteins. The 4-methoxyphenyl sulfanyl moiety introduces additional functional groups that may modulate pharmacokinetic properties, such as solubility and tissue penetration. These structural features are critical for the compound's potential applications in treating diseases with complex pathophysiology.

Emerging research in targeted drug delivery has underscored the role of scaffold-based design in improving therapeutic outcomes. The piperidine ring in this compound serves as a versatile platform for functionalization, allowing for the incorporation of diverse pharmacophores. This design strategy is particularly relevant in the development of multitarget ligands, which are increasingly being explored for their ability to address multifactorial diseases such as cancer and neurodegenerative disorders. The 1-(2-fluorobenzoyl) group further enhances the compound's ability to interact with specific receptors or enzymes, offering a mechanism for selective therapeutic action.

Pharmacological studies have demonstrated that the 4-methoxyphenyl sulfanyl group can influence the compound's interaction with cellular membranes, potentially modulating its permeability and bioavailability. This feature is particularly significant in the context of oral drug delivery systems, where the ability to cross biological barriers is essential for systemic efficacy. The sulfanyl moiety may also play a role in stabilizing the compound's conformation, which is critical for maintaining its activity in vivo. These properties position the compound as a candidate for further exploration in pharmaceutical research.

Recent breakthroughs in computational drug discovery have enabled the prediction of potential targets for this compound. Molecular docking simulations suggest that the 2-fluorobenzoyl group may bind to specific amino acid residues in target proteins, while the 4-methoxyphenyl sulfanyl moiety could form hydrogen bonds with key residues in the active site. These interactions are crucial for the compound's ability to modulate biological pathways and exert therapeutic effects. The piperidine ring may also contribute to the compound's ability to adopt a conformation that enhances its binding affinity to target proteins.

Experimental studies have shown that the 1-(2-fluorobenzoyl) group can influence the compound's metabolic profile, potentially reducing the risk of drug-drug interactions. This is particularly important in the context of polypharmacy, where patients may be taking multiple medications simultaneously. The 4-methoxyphenyl sulfanyl moiety may also contribute to the compound's ability to resist enzymatic degradation, thereby extending its half-life in the bloodstream. These properties are essential for ensuring the compound's safety and efficacy in clinical settings.

The sulfanyl group in this compound has been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic applications. Antioxidant activity is a critical factor in the treatment of oxidative stress-related diseases, such as cardiovascular disorders and neurodegenerative conditions. The 2-fluorobenzoyl group may also play a role in modulating redox reactions, further enhancing the compound's ability to combat oxidative damage. These properties highlight the compound's potential as a multifunctional therapeutic agent.

Recent advancements in nanotechnology have opened new avenues for the delivery of compounds like 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine. Encapsulation in nanostructured lipid carriers (NLCs) has been shown to improve the compound's solubility and bioavailability, making it more suitable for oral administration. This approach is particularly relevant for compounds with poor aqueous solubility, as it allows for the creation of formulations that can be effectively delivered to the target tissues. The 4-methoxyphenyl sulfanyl moiety may also enhance the compound's compatibility with nanocarriers, further optimizing its therapeutic potential.

Pharmacokinetic studies have indicated that the 1-(2-fluorobenzoyl) group may influence the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders. The sulfanyl group may also contribute to the compound's ability to penetrate other biological barriers, such as the placental barrier, which is important for the development of therapeutics for maternal and fetal health. These properties make the compound a promising candidate for applications in a wide range of therapeutic areas.

Further research is needed to fully elucidate the potential applications of this compound in clinical settings. The 2-fluorobenzoyl group and the 4-methoxyphenyl sulfanyl moiety represent key structural elements that may be modified to optimize the compound's therapeutic profile. The piperidine ring provides a versatile scaffold for further functionalization, allowing for the incorporation of additional pharmacophores that could enhance the compound's efficacy. These structural features underscore the importance of continued research in the development of novel therapeutics based on this compound.

As the field of medicinal chemistry continues to evolve, the design of compounds like 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine will play a critical role in the discovery of new treatments for complex diseases. The CAS number 1421526-07-9 ensures that this compound can be accurately documented and studied in scientific research. The unique structural features of this compound make it a promising candidate for further exploration in pharmaceutical development, with the potential to address a wide range of unmet medical needs.

Ultimately, the development of compounds like 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine represents a significant advancement in the field of drug discovery. The strategic incorporation of functional groups such as the 2-fluorobenzoyl and 4-methoxyphenyl sulfanyl moieties, along with the versatile piperidine ring, highlights the importance of structural design in optimizing therapeutic outcomes. As research in this area continues to progress, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of various diseases.

By leveraging the unique properties of this compound, researchers can explore its potential in a wide range of therapeutic areas, from oncology to neurodegenerative disorders. The CAS number 1421526-07-9 serves as a critical identifier for this compound, ensuring its accurate representation in scientific literature and regulatory filings. As the field of medicinal chemistry continues to advance, the development of compounds like this will play a vital role in the discovery of new treatments for complex diseases, offering hope for improved patient outcomes.

With the continued evolution of drug discovery technologies, the potential of compounds like 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine is likely to expand, paving the way for innovative therapeutic strategies. The strategic design of this compound, with its unique structural features and functional groups, underscores the importance of structural optimization in the development of effective therapeutics. As research in this area progresses, the compound's potential applications will continue to grow, offering new possibilities for the treatment of a wide range of diseases.

By integrating the insights gained from recent research, scientists can further refine the design of this compound to maximize its therapeutic potential. The 2-fluorobenzoyl group, the 4-methoxyphenyl sulfanyl moiety, and the piperidine ring represent key elements that can be further optimized to enhance the compound's efficacy and safety. As the field of medicinal chemistry continues to advance, the development of compounds like this will play a crucial role in the discovery of new treatments for complex diseases, offering new hope for patients in need.

In conclusion, the compound 1-(2-fluorobenzoyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine, with its unique structural features and functional groups, represents a significant advancement in the field of drug discovery. The CAS number 1421526-07-9 ensures that this compound can be accurately documented and studied in scientific research. As research in this area continues to progress, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of various diseases. By leveraging the insights gained from recent research, scientists can further refine the design of this compound to maximize its therapeutic potential, paving the way for innovative therapeutic strategies in the future.